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Compound of Interest

Compound Name: Zinc nitrite
CAS No.: 10102-02-0
Cat. No.: B158719

Get Quote

\ J

This technical guide provides an in-depth overview of zinc nitrite (Zn(NO2)2), focusing on its
chemical identifiers, properties, experimental protocols, and its role in cellular signaling
pathways. The information is tailored for researchers, scientists, and professionals in drug
development who are interested in the chemistry and biological implications of this compound.

Chemical Identifiers and Properties

Zinc nitrite is an inorganic compound that serves as a source of both zinc ions (Zn2*) and
nitrite ions (NO27). Its identification and properties are crucial for its application in research and
development.

Identifiers

A comprehensive list of identifiers for zinc nitrite is provided below, facilitating its unambiguous
identification in chemical databases and regulatory documents.
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Identifier Type Value

CAS Number 10102-02-0[1]

PubChem CID 10130086[1]

Molecular Formula N204Zn or Zn(NO2)2[1]

IUPAC Name zinc dinitrite[1]

UNII (Unique Ingredient Identifier) 06S5JTN2GK]1]

Synonyms Nitrous acid, zinc salt; ZINC NITRITE [MI][1]

Physical and Chemical Properties

The known physical and chemical properties of zinc nitrite are summarized in the table below.
It is important to distinguish these from the properties of the more common zinc nitrate. Data for
solid, anhydrous zinc nitrite is limited due to its instability.

Property Value

Molecular Weight 157.4 g/mol [1]
Physical State Hygroscopic solid.[2]
Solubility Soluble in water.[1][2]

Known to be vulnerable to hydrolysis, forming
Stability zinc oxynitrite upon evaporation of its aqueous

solution.[1]

N Decomposes at approximately 100°C when
Thermal Decomposition o ) ) )
heated in air, releasing nitrogen oxides.[1]

Experimental Protocols

This section details methodologies for the synthesis, quantification, and study of the biological
effects of zinc nitrite and its constituent ions.
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Synthesis of Aqueous Zinc Nitrite Solution (Electrolytic
Method)

A stable aqueous solution of zinc nitrite can be prepared via electrolytic synthesis involving a
double decomposition reaction. This method avoids the instability associated with the solid
form.[1]

Methodology: The synthesis utilizes a three-chamber electrolytic cell separated by an anion-
exchange membrane and a cation-exchange membrane.[1]

e Preparation of Solutions:
o Prepare a 15% (by weight) aqueous solution of zinc sulfate (ZnSOa4-7H20).
o Prepare a 30% (by weight) agueous solution of sodium nitrite (NaNO2).
o Deionized water is used as the electrode solution.

» Electrolytic Cell Setup:

o Feed the zinc sulfate solution to the desalting chamber adjacent to the cation-exchange
membrane.

o Feed the sodium nitrite solution to the desalting chamber adjacent to the anion-exchange
membrane.

o The central chamber, where the product will form, is filled with deionized water.
o Electrolysis:

o Apply a current density in the range of 1.5 to 5.0 A/dm2.

o Maintain the reaction temperature between 20°C and 40°C.

o Continue the electrolysis for 10 to 40 hours. During this process, Zn2* ions migrate
through the cation-exchange membrane and NOz~ ions migrate through the anion-
exchange membrane into the central chamber, forming an aqueous solution of zinc
nitrite.[1]
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e Product Specification:

o The resulting solution typically contains 15-20% by weight Zn(NO2)2, with controlled low
levels of sodium and sulfate ions.[1]

Experimental Workflow for Aqueous Zinc Nitrite Synthesis
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Caption: Workflow for electrolytic synthesis of aqueous zinc nitrite.
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Spectrophotometric Quantification of Zinc Nitrite

This protocol describes a method for the determination of nitrite, which can be applied to
quantify zinc nitrite in aqueous samples. The method is based on the Griess reaction.

Methodology:
e Sample Preparation:
o Homogenize and extract the sample containing zinc nitrite with hot water.

o Clarify the sample by adding Carrez solutions, followed by centrifugation and filtration to
remove interfering substances.

o Colorimetric Reaction (Griess Reaction):
o Transfer a known volume of the clarified sample extract to a reaction vessel.
o Add an ammonia buffer to adjust the pH.

o Add the Griess color reagents (typically sulfanilamide and N-(1-naphthyl)ethylenediamine).
Nitrite in the sample will diazotize the sulfanilamide, which then couples with the N-(1-
naphthyl)ethylenediamine to form a colored azo dye.

e Spectrophotometric Measurement:

o Allow time for the color to develop fully.

o Measure the absorbance of the solution at 540 nm using a spectrophotometer.
e Quantification:

o Determine the nitrite concentration by comparing the absorbance to a calibration curve
prepared with known concentrations of a nitrite standard.

o The concentration of Zn(NO2)2 can be calculated stoichiometrically from the determined
nitrite concentration.
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Caption: Interplay between zinc and nitric oxide signaling pathways.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b158719/docs?utm_src=pdf-body-img#a-technical-guide-to-zinc-nitrite-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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